25-Hydroxy VD2-D6

Specification

• Description: 25-hydroxy Vitamin D2-d6 is intended for use as an internal standard for the quantification of 25-hydroxy vitamin D2 by GC- or LC-MS. 25-hydroxy Vitamin D2 is a metabolite of vitamin D2.1 It is formed from vitamin D2 by the cytochrome P450 (CYP) isoforms CYP2R1 and CYP27A1, which have 25-hydroxylase activity, and is bound to vitamin D binding protein (DBP) and albumin in the liver, then secreted into the bloodstream. 25-hydroxy Vitamin D2 is transported to the kidney, where it is preferentially 24-hydroxylated by CYP24A1 to produce 24,25-dihydroxy vitamin D2.2 It can also be hydroxylated by CYP27B1 to produce 1,25-dihydroxy vitamin D2.2,1 Serum levels of 25-hydroxy vitamin D2 have been used as a marker of vitamin D status.; A labelled metabolite of Vitamin D2.
• CAS No.: 1262843-46-8
• Molecular Formula: C28H44O2
• Molecular Weight: 418.7 g/mol
• IUPAC Name: (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(E,2R,5S)-7,7,7-trideuterio-6-hydroxy-5-methyl-6-(trideuteriomethyl)hept-3-en-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• Standard InChI: InChI=1S/C28H44O2/c1-19-10-14-24(29)18-23(19)13-12-22-8-7-17-28(6)25(15-16-26(22)28)20(2)9-11-21(3)27(4,5)30/h9,11-13,20-21,24-26,29-30H,1,7-8,10,14-18H2,2-6H3/b11-9+,22-12+,23-13-/t20-,21+,24+,25-,26+,28-/m1/s1/i4D3,5D3
• Standard InChI Key: KJKIIUAXZGLUND-SGQRFKNGSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([C@@H](C)/C=C/[C@@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C)(C([2H])([2H])[2H])O
• SMILES: CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(C=CC(C)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C